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Compound of Interest

Compound Name: (+)-4-Carene

Cat. No.: B12776080 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the core physical constants of (+)-4-
Carene, a bicyclic monoterpene of significant interest in chemical and pharmaceutical

research. The information herein is compiled for use in laboratory settings, offering both

established physical data and standardized protocols for its experimental verification.

Introduction to (+)-4-Carene
(+)-4-Carene, systematically named (1S,4R,6R)-4,7,7-trimethylbicyclo[4.1.0]hept-2-ene, is a

chiral organic compound found in various essential oils.[1][2] As a member of the terpene

family, it serves as a valuable chiral building block in organic synthesis and is investigated for

its potential biological activities. Accurate knowledge of its physical properties is fundamental

for its purification, characterization, and application in research and development.

Physical and Chemical Properties
The physical constants of (+)-4-Carene are summarized in the table below. It is critical to note

that values can vary based on the purity of the sample and the specific experimental

conditions, such as temperature and pressure. Data for different isomers are provided for

comparative purposes where available.
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Property Value Conditions & Notes Source(s)

Molecular Formula C₁₀H₁₆ [3][4]

Molecular Weight 136.234 g/mol [3][5][4]

CAS Number 13837-63-3
For (1S,4R,6R)-

isomer

IUPAC Name

(1S,4R,6R)-4,7,7-

trimethylbicyclo[4.1.0]

hept-2-ene

Boiling Point ~167 °C

At atmospheric

pressure (extrapolated

from 732 Torr)

Density 0.856 g/mL For d-4-carene [6]

0.849 g/mL

20 °C (for the

enantiomeric cis-

isomer)

[7]

Refractive Index

(n_D²⁰)
1.473 For d-4-carene [6]

1.469

20 °C (for the

enantiomeric cis-

isomer)

[7]

Specific Optical

Rotation ([α]_D²⁰)

Value not consistently

cited.

Optically active

molecules rotate

plane-polarized light.

[8] The sign (+)

indicates

dextrorotation. The

enantiomeric (1S,3R)-

cis-4-Carene has a

specific rotation of

-145±5° (neat),

indicating that (+)-4-

[7]
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Carene is strongly

dextrorotatory.

Flash Point 38 °C (101 °F) Tag Closed Cup

Solubility
Insoluble in water;

Soluble in alcohol.

Experimental Workflow for Physical
Characterization
The following diagram outlines a standard workflow for the experimental determination of the

key physical constants of a liquid terpene like (+)-4-Carene.
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Sample Preparation

Constant Determination

Data Analysis & Reporting

Obtain/Purify (+)-4-Carene Sample
(e.g., Fractional Distillation)

Verify Purity via Gas Chromatography (GC)

Density Measurement
(Pycnometry)

Pure Sample

Boiling Point Determination
(Thiele Tube / Micro-reflux)

Pure Sample

Refractive Index Measurement
(Abbe Refractometer)

Pure Sample

Optical Rotation Measurement
(Polarimetry)

Pure Sample

Compile Data & Compare
with Literature Values

Calculate Specific Rotation
using Biot's Law

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

